N-[3-(morpholin-4-yl)propyl]-6-phenylpyridazin-3-amine

• Molecular Formula: C17H22N4O
• Molecular Weight: 298.4 g/mol
• IUPAC Name: N-(3-morpholin-4-ylpropyl)-6-phenylpyridazin-3-amine
• InChI: InChI=1S/C17H22N4O/c1-2-5-15(6-3-1)16-7-8-17(20-19-16)18-9-4-10-21-11-13-22-14-12-21/h1-3,5-8H,4,9-14H2,(H,18,20)
• InChI Key: DCGURYWASRIQQT-UHFFFAOYSA-N
• SMILES: C1COCCN1CCCNC2=NN=C(C=C2)C3=CC=CC=C3

Description

N-[3-(morpholin-4-yl)propyl]-6-phenylpyridazin-3-amine, also known as MPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPP is a pyridazinone derivative and is synthesized through a multistep process involving the reaction of 2-chloronicotinic acid with morpholine, propylamine, and phenylhydrazine.

Mechanism of Action

The exact mechanism of action of N-[3-(morpholin-4-yl)propyl]-6-phenylpyridazin-3-amine is not fully understood, but it is known to interact with various receptors and enzymes in the body. N-[3-(morpholin-4-yl)propyl]-6-phenylpyridazin-3-amine has been shown to bind to the dopamine D2 receptor and the sigma-1 receptor, both of which are involved in the regulation of neurotransmitter release and synaptic plasticity. N-[3-(morpholin-4-yl)propyl]-6-phenylpyridazin-3-amine has also been shown to inhibit the activity of various enzymes, including the protein kinase C and the phosphodiesterase 4.
Biochemical and Physiological Effects:
N-[3-(morpholin-4-yl)propyl]-6-phenylpyridazin-3-amine has been shown to have various biochemical and physiological effects in the body. In vitro studies have shown that N-[3-(morpholin-4-yl)propyl]-6-phenylpyridazin-3-amine can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. N-[3-(morpholin-4-yl)propyl]-6-phenylpyridazin-3-amine has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, N-[3-(morpholin-4-yl)propyl]-6-phenylpyridazin-3-amine has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-[3-(morpholin-4-yl)propyl]-6-phenylpyridazin-3-amine has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify, making it readily available for research purposes. Additionally, N-[3-(morpholin-4-yl)propyl]-6-phenylpyridazin-3-amine has a high affinity for various receptors and enzymes, making it a useful tool compound for studying their function. However, one limitation of N-[3-(morpholin-4-yl)propyl]-6-phenylpyridazin-3-amine is that it can be toxic at high concentrations, which can limit its use in certain experiments. Additionally, the exact mechanism of action of N-[3-(morpholin-4-yl)propyl]-6-phenylpyridazin-3-amine is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-[3-(morpholin-4-yl)propyl]-6-phenylpyridazin-3-amine. One area of research is to further elucidate the mechanism of action of N-[3-(morpholin-4-yl)propyl]-6-phenylpyridazin-3-amine and its interactions with various receptors and enzymes. Another area of research is to explore the potential therapeutic applications of N-[3-(morpholin-4-yl)propyl]-6-phenylpyridazin-3-amine in various diseases, including cancer, inflammation, and neurological disorders. Additionally, future research could focus on developing more potent and selective analogs of N-[3-(morpholin-4-yl)propyl]-6-phenylpyridazin-3-amine with improved efficacy and safety profiles.

Synthesis Methods

N-[3-(morpholin-4-yl)propyl]-6-phenylpyridazin-3-amine is synthesized through a multistep process, starting with the reaction of 2-chloronicotinic acid with morpholine to form 2-(morpholin-4-yl)nicotinic acid. This intermediate is then reacted with propylamine and phenylhydrazine to form N-[3-(morpholin-4-yl)propyl]-6-phenylpyridazin-3-amine. The overall yield of this process is around 40%, and the purity of the final product is typically over 95%.

Scientific Research Applications

N-[3-(morpholin-4-yl)propyl]-6-phenylpyridazin-3-amine has been studied extensively for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, N-[3-(morpholin-4-yl)propyl]-6-phenylpyridazin-3-amine has been explored as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. In pharmacology, N-[3-(morpholin-4-yl)propyl]-6-phenylpyridazin-3-amine has been used as a tool compound to study the function of various receptors and enzymes. In neuroscience, N-[3-(morpholin-4-yl)propyl]-6-phenylpyridazin-3-amine has been studied for its potential role in the regulation of synaptic transmission and plasticity.